Cas no 1567834-74-5 (N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-yl)phenyl]prop-2-enamide)

• Product Name: N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-yl)phenyl]prop-2-enamide
• CAS No: 1567834-74-5
• MF: C₂₀H₁₉ClN₂O
• MW: 338.830663919449
• CID: 5846154
• PubChem ID: 2370428
• Update Time: 2025-06-07

N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-yl)phenyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26578253
• CHEMBL3114287
• Z44315405
• 1567834-74-5
• N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-yl)phenyl]prop-2-enamide
• AB00713222-01

• Inchi： 1S/C20H19ClN2O/c1-14(2)17-7-3-15(4-8-17)11-18(12-22)20(24)23-13-16-5-9-19(21)10-6-16/h3-11,14H,13H2,1-2H3,(H,23,24)/b18-11+
• InChI Key： PXSZUVZHWRZELB-WOJGMQOQSA-N
• SMILES： ClC1C=CC(=CC=1)CNC(/C(/C#N)=C/C1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 338.1185909g/mol
• Monoisotopic Mass: 338.1185909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 52.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-yl)phenyl]prop-2-enamide

N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-yl)phenyl]prop-2-enamide: A Comprehensive Overview

N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-yl)phenyl]prop-2-enamide, with the CAS number 1567834-74-5, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound belongs to a class of molecules that exhibit a blend of structural complexity and functional diversity, making it a subject of extensive research in both academic and industrial settings.

The molecular structure of N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-yl)phenyl]prop-2-enamide is characterized by the presence of several key functional groups, including a cyano group, an amide moiety, and aromatic rings. The cyano group at the 2-position of the prop-2-enamide backbone introduces a polar character to the molecule, which can influence its solubility and interaction with biological targets. Additionally, the amide functionality provides a site for hydrogen bonding, which is crucial for the compound's binding affinity to biological receptors.

The aromatic rings in the molecule, specifically the 4-chlorophenyl and 4-(propan-2-yl)phenyl groups, contribute to the compound's hydrophobicity and can play a significant role in determining its pharmacokinetic properties. The presence of these aromatic systems also suggests potential for electronic effects such as resonance and induction, which can modulate the reactivity and binding interactions of the molecule.

In recent years, there has been growing interest in developing novel compounds that can modulate neurological pathways. N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-yl)phenyl]prop-2-enamide has been investigated for its potential role in affecting neurotransmitter systems, particularly those involving serotonin and dopamine. Preliminary studies have indicated that this compound may exhibit properties similar to those of known psychotropic agents, although further research is needed to fully elucidate its mechanism of action.

The synthesis of N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-yl)phenyl]prop-2-enamide involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key synthetic steps include the formation of the amide bond, the introduction of the cyano group, and the functionalization of the aromatic rings. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve selective modifications at specific positions within the molecule.

One of the most intriguing aspects of N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-yl)phenyl]prop-2-enamide is its potential as a scaffold for drug discovery. The structural features of this compound allow for modifications at multiple sites, enabling researchers to fine-tune its biological activity. For instance, variations in the substituents on the aromatic rings can alter the compound's affinity for specific receptors, while changes in the amide or cyano groups can affect its metabolic stability.

Recent advances in computational chemistry have facilitated the rapid screening of large libraries of compounds for potential biological activity. N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-yl)phenyl]prop-2-enamide has been subjected to virtual screening using molecular docking algorithms to identify potential binding interactions with target proteins. These computational studies have provided valuable insights into the compound's mechanism of action and have guided experimental efforts toward optimizing its pharmacological properties.

The pharmacokinetic profile of N-[(4-chlorophenyl)methyl]-2-cyano-3-[4-(propan-2-y)phenyl]prop--{[} enamide is another area of active investigation. Studies have shown that this compound exhibits moderate solubility in water and lipids, suggesting that it may have favorable bioavailability. Additionally, preliminary data indicate that it undergoes slow metabolism, which could prolong its duration of action. These pharmacokinetic characteristics make it an attractive candidate for further development as a therapeutic agent.

In conclusion, N-{[(4-chlorophenyl)methyl]}--{[}--{[}--{[}--{[}--{[}--{[}--{[}cyano-}]}]}--{[}--{[}--{[}--{[}prop-}]}]}--{[}--{[}]-}]} prop-}]} enamide (CAS no.1567834-74-}]} 5) is a promising compound with unique structural features and potential biological activities. Its synthesis, pharmacological properties, and computational studies highlight its significance as a scaffold for drug discovery. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing novel therapeutic strategies.